Cas no 2228414-15-9 (4-bromo-3-(2,2-difluoroacetyl)benzonitrile)
4-bromo-3-(2,2-difluoroacetyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-(2,2-difluoroacetyl)benzonitrile
- 2228414-15-9
- EN300-1970445
-
- Inchi: 1S/C9H4BrF2NO/c10-7-2-1-5(4-13)3-6(7)8(14)9(11)12/h1-3,9H
- InChI Key: PCSVBJIZSIHKEJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C#N)C=C1C(C(F)F)=O
Computed Properties
- Exact Mass: 258.94443g/mol
- Monoisotopic Mass: 258.94443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 40.9Ų
4-bromo-3-(2,2-difluoroacetyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970445-0.05g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1970445-0.1g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1970445-0.25g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1970445-0.5g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1970445-1.0g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 1g |
$1057.0 | 2023-05-31 | ||
| Enamine | EN300-1970445-2.5g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1970445-5.0g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 5g |
$3065.0 | 2023-05-31 | ||
| Enamine | EN300-1970445-10.0g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 10g |
$4545.0 | 2023-05-31 | ||
| Enamine | EN300-1970445-1g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1970445-5g |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile |
2228414-15-9 | 5g |
$3065.0 | 2023-09-16 |
4-bromo-3-(2,2-difluoroacetyl)benzonitrile Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-bromo-3-(2,2-difluoroacetyl)benzonitrile
Introduction to 4-bromo-3-(2,2-difluoroacetyl)benzonitrile (CAS No. 2228414-15-9)
4-bromo-3-(2,2-difluoroacetyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228414-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl nitriles featuring a bromine substituent and a difluoroacetyl functional group, making it a versatile intermediate for synthesizing various bioactive molecules.
The molecular structure of 4-bromo-3-(2,2-difluoroacetyl)benzonitrile consists of a benzonitrile core substituted with a bromine atom at the 4-position and a 2,2-difluoroacetyl group at the 3-position. This arrangement imparts unique reactivity and electronic properties, which are highly valuable in medicinal chemistry. The presence of both bromine and difluoroacetyl groups provides multiple sites for further functionalization, enabling the synthesis of complex derivatives with tailored biological activities.
In recent years, the demand for novel heterocyclic compounds with potential therapeutic applications has surged. 4-bromo-3-(2,2-difluoroacetyl)benzonitrile has emerged as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. Its structural features make it particularly useful in designing molecules that interact with biological targets such as enzymes and receptors.
One of the most compelling aspects of 4-bromo-3-(2,2-difluoroacetyl)benzonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The difluoroacetyl group, in particular, has been shown to enhance binding affinity and metabolic stability in kinase inhibitors.
Recent studies have highlighted the utility of 4-bromo-3-(2,2-difluoroacetyl)benzonitrile in the development of antiviral agents. The growing threat of viral infections has prompted extensive research into discovering new antiviral drugs. The bromine substituent in this compound allows for easy modification via cross-coupling reactions, enabling the construction of complex viral protease inhibitors. These inhibitors are designed to disrupt viral replication cycles, offering promising therapeutic strategies against emerging viruses.
The agrochemical industry has also shown interest in 4-bromo-3-(2,2-difluoroacetyl)benzonitrile as a precursor for novel pesticides. Pesticides based on aryl nitrile derivatives have demonstrated efficacy against a wide range of pests while maintaining environmental safety. The structural versatility of this compound allows for the design of molecules that exhibit potent insecticidal and herbicidal activity.
From a synthetic chemistry perspective, 4-bromo-3-(2,2-difluoroacetyl)benzonitrile serves as a valuable building block for constructing more complex scaffolds. Its reactivity towards nucleophiles and electrophiles makes it an ideal candidate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce diverse functional groups into organic molecules.
The difluoroacetyl group in 4-bromo-3-(2,2-difluoroacetyl)benzonitrile is particularly noteworthy due to its ability to influence the electronic properties of adjacent atoms. Fluorine atoms are known for their strong electron-withdrawing effects, which can enhance the reactivity of nearby functional groups. This property is exploited in drug design to improve binding interactions with biological targets.
In conclusion, 4-bromo-3-(2,2-difluoroacetyl)benzonitrile (CAS No. 2228414-15-9) is a multifunctional compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this are poised to play a pivotal role in developing next-generation drugs and pesticides.
2228414-15-9 (4-bromo-3-(2,2-difluoroacetyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)